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Cat. No.: B178396
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Abstract
This technical guide provides an in-depth examination of the decapeptide YLLPAQVNID (Tyr-

Leu-Leu-Pro-Ala-Gln-Val-Asn-Ile-Asp). The document delineates its fundamental chemical

properties, including a detailed breakdown of its molecular structure and formula. Furthermore,

it presents a comprehensive overview of the standard methodologies for its chemical synthesis,

purification, and analytical characterization. This guide is structured to serve as a foundational

resource, offering both theoretical understanding and practical, field-proven protocols essential

for the scientific investigation and potential therapeutic development of this peptide.

Foundational Chemistry of the YLLPAQVNID Peptide
The YLLPAQVNID peptide is an oligopeptide, a short chain of amino acids linked by peptide

bonds.[1][2] Specifically, as a decapeptide, it is composed of ten amino acid residues. The
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unique sequence of these residues dictates its primary structure, which in turn governs its

physicochemical properties, three-dimensional conformation, and potential biological activity.

Peptides of this nature are of significant interest in various fields, acting as signaling molecules,

enzyme regulators, and potential therapeutic agents.[2]

Chemical Structure and Molecular Formula
A precise understanding of a peptide's structure and formula is paramount for its synthesis,

analysis, and application.

Amino Acid Composition and Physicochemical
Properties
The primary structure is defined by the linear sequence of its ten constituent amino acids. The

properties of each amino acid's side chain (R-group) contribute to the overall characteristics of

the peptide, such as its hydrophobicity, charge, and potential for intermolecular interactions.[3]

Table 1: Amino Acid Composition and Properties of YLLPAQVNID
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Position Amino Acid
3-Letter
Code

1-Letter
Code

Side Chain
Property

Molecular
Weight (
g/mol )

1 Tyrosine Tyr Y
Aromatic,

Polar
163.18

2 Leucine Leu L
Aliphatic,

Nonpolar
113.16

3 Leucine Leu L
Aliphatic,

Nonpolar
113.16

4 Proline Pro P
Cyclic,

Nonpolar
97.12

5 Alanine Ala A
Aliphatic,

Nonpolar
71.08

6 Glutamine Gln Q Polar, Neutral 128.13

7 Valine Val V
Aliphatic,

Nonpolar
99.13

8 Asparagine Asn N Polar, Neutral 114.10

9 Isoleucine Ile I
Aliphatic,

Nonpolar
113.16

10 Aspartic Acid Asp D Acidic, Polar 115.09

Molecular Formula and Weight
The molecular formula is determined by summing the atomic composition of each amino acid

and subtracting the elements of water (H₂O) for each of the nine peptide bonds formed.

Molecular Formula: C₅₃H₈₅N₁₁O₁₆

Average Molecular Weight: 1152.3 g/mol

Monoisotopic Molecular Weight: 1151.6213 Da
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The monoisotopic mass is the relevant value for high-resolution mass spectrometry, a primary

tool for peptide characterization.[4]

Structural Representation
The structure of a peptide can be visualized at different levels of complexity.

Primary Structure (Sequence):

Tyr (Y) Leu (L)
 - Peptide Bond - 

Leu (L)
 - Peptide Bond - 

Pro (P)
 - Peptide Bond - 

Ala (A)
 - Peptide Bond - 

Gln (Q)
 - Peptide Bond - 

Val (V)
 - Peptide Bond - 

Asn (N)
 - Peptide Bond - 

Ile (I)
 - Peptide Bond - 

Asp (D)
 - Peptide Bond - 

Click to download full resolution via product page

Figure 1: Linear representation of the YLLPAQVNID amino acid sequence.

Predicted Secondary and Tertiary Structure: The three-dimensional conformation is critical

for biological function. Based on its sequence, YLLPAQVNID contains a high proportion of

nonpolar, hydrophobic residues (L, L, P, A, V, I), suggesting it may adopt a conformation that

buries these residues away from an aqueous environment. The presence of Proline (P) often

induces a β-turn or "kink" in the peptide backbone, influencing the overall fold. The precise

3D structure would be definitively determined by techniques such as NMR spectroscopy or

X-ray crystallography.

Peptide Synthesis and Purification Workflow
The de novo creation of peptides for research is most commonly achieved through chemical

synthesis.

Solid-Phase Peptide Synthesis (SPPS)
SPPS is the gold-standard methodology for chemically synthesizing peptides.[2] It involves the

stepwise addition of protected amino acids to a growing chain anchored to an insoluble resin

support. The Fmoc (9-fluorenylmethyloxycarbonyl) strategy is prevalent due to its milder

deprotection conditions.
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Synthesis Cycle (Repeated 9x)

1. Fmoc Deprotection
(Piperidine in DMF)

2. Wash
(DMF)

3. Amino Acid Coupling
(Fmoc-AA-OH, Activator)

4. Wash
(DMF)

Final Fmoc Deprotection

Start: Resin Support

Cleavage & Side-Chain Deprotection
(TFA Cocktail)

Purification
(RP-HPLC)

Characterization
(MS, MS/MS)

Pure YLLPAQVNID Peptide

Click to download full resolution via product page

Figure 2: Workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).
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Experimental Protocol: Fmoc-SPPS of YLLPAQVNID

Resin Preparation: Swell Rink Amide resin in N,N-dimethylformamide (DMF) to prepare it for

the first amino acid coupling. The choice of Rink Amide resin results in a C-terminal amide

upon cleavage, which often enhances peptide stability.

First Amino Acid Coupling: Couple the C-terminal amino acid, Fmoc-Asp(OtBu)-OH, to the

resin. This is achieved by activating the carboxyl group with an agent like HBTU in the

presence of a non-nucleophilic base such as DIPEA. The OtBu group protects the acidic side

chain of Aspartic Acid.

Fmoc Deprotection: Remove the N-terminal Fmoc protecting group from the attached Asp

residue using a solution of 20% piperidine in DMF. This reveals a free amine, ready for the

next coupling step.

Iterative Coupling Cycles: Repeat the coupling and deprotection steps for each subsequent

amino acid in the sequence (from C-terminus to N-terminus): Ile, Asn(Trt), Val, Gln(Trt), Ala,

Pro, Leu, Leu, and finally Tyr(tBu). Side-chain protecting groups (e.g., Trt for Asn/Gln, tBu for

Tyr) are crucial to prevent unwanted side reactions.

Cleavage and Global Deprotection: Once the full sequence is assembled, treat the resin with

a cleavage cocktail, typically containing Trifluoroacetic Acid (TFA) mixed with scavengers

(e.g., water, triisopropylsilane). This single step cleaves the peptide from the resin and

removes all side-chain protecting groups.

Peptide Precipitation: Precipitate the cleaved peptide from the TFA solution by adding it to

cold diethyl ether. Collect the crude peptide pellet via centrifugation.

Lyophilization: Lyophilize the crude peptide to yield a dry, stable powder ready for

purification.

Purification via Reverse-Phase HPLC (RP-HPLC)
The crude product from synthesis contains deletion sequences and other impurities. RP-HPLC

is the definitive method for purifying the target peptide to a high degree of homogeneity.

Experimental Protocol: Preparative RP-HPLC
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System Preparation: Use a preparative RP-HPLC system equipped with a C18 column. The

C18 stationary phase is nonpolar, making it ideal for separating peptides based on their

hydrophobicity.

Mobile Phases:

Solvent A: 0.1% TFA in HPLC-grade water.

Solvent B: 0.1% TFA in acetonitrile.

Sample Preparation: Dissolve the lyophilized crude peptide in a minimal amount of Solvent A

or a similar aqueous buffer.

Elution Gradient: Inject the sample and elute using a linear gradient of increasing acetonitrile

concentration (e.g., 5% to 55% Solvent B over 40 minutes). The hydrophobic nature of

YLLPAQVNID ensures it will bind to the C18 column and elute as the organic solvent

concentration increases.

Detection and Fractionation: Monitor the column eluent using a UV detector at 214 nm (for

the peptide backbone) and 280 nm (for the Tyrosine side chain). Collect fractions

corresponding to the major peak.

Analysis and Lyophilization: Analyze the purity of the collected fractions using analytical RP-

HPLC. Pool the fractions with >95% purity and lyophilize to obtain the final, purified peptide.

Analytical Characterization
Post-purification, the identity and purity of the peptide must be rigorously confirmed.

Mass Spectrometry (MS) for Identity Confirmation
MS is used to verify that the purified peptide has the correct molecular weight.

Methodology: Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization

(MALDI) are the preferred soft ionization techniques.

Expected Outcome: The resulting spectrum should show a prominent peak corresponding to

the theoretical monoisotopic mass of YLLPAQVNID (1151.62 Da). ESI-MS will often produce
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a series of multiply charged ions ([M+H]⁺, [M+2H]²⁺, etc.) that can be deconvoluted to

confirm the mass.

Tandem Mass Spectrometry (MS/MS) for Sequence
Verification
To confirm the amino acid sequence, MS/MS is employed. A specific ion from the initial MS

scan is isolated, fragmented, and the resulting fragment ions are analyzed.[5]

Fragmentation Pattern: Collision-induced dissociation primarily breaks the peptide bonds,

generating a predictable series of fragment ions known as b-ions (containing the N-terminus)

and y-ions (containing the C-terminus). The mass difference between consecutive ions in a

series corresponds to the mass of a specific amino acid residue, allowing for the sequence

to be read directly from the spectrum.
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Figure 3: Schematic of b-ion and y-ion fragmentation for sequence analysis by MS/MS.

Conclusion
The decapeptide YLLPAQVNID is defined by its specific amino acid sequence, which imparts a

distinct chemical identity, molecular weight, and structural potential. This guide has detailed

these core chemical attributes and outlined the authoritative, industry-standard workflows for its

synthesis, purification, and characterization. The robust protocols for SPPS, RP-HPLC, and

mass spectrometry provide a self-validating system to ensure the production of high-purity,

identity-confirmed peptide, which is the essential starting point for any subsequent biological or

pharmaceutical investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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